Cas no 882748-00-7 (1-(4-chlorophenyl)-3-[2-methyl-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)propyl]urea)
1-(4-chlorophenyl)-3-[2-methyl-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)propyl]urea Chemical and Physical Properties
Names and Identifiers
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- 1-(4-chlorophenyl)-3-[2-methyl-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)propyl]urea
- Urea, N-(4-chlorophenyl)-N'-[2-methyl-2-[[[3-(trifluoromethyl)phenyl]methyl]thio]propyl]-
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- Inchi: 1S/C19H20ClF3N2OS/c1-18(2,12-24-17(26)25-16-8-6-15(20)7-9-16)27-11-13-4-3-5-14(10-13)19(21,22)23/h3-10H,11-12H2,1-2H3,(H2,24,25,26)
- InChI Key: CKYQRMURDMNYST-UHFFFAOYSA-N
- SMILES: N(C1=CC=C(Cl)C=C1)C(NCC(C)(SCC1=CC=CC(C(F)(F)F)=C1)C)=O
1-(4-chlorophenyl)-3-[2-methyl-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)propyl]urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659376-1mg |
1-(4-Chlorophenyl)-3-(2-methyl-2-((3-(trifluoromethyl)benzyl)thio)propyl)urea |
882748-00-7 | 98% | 1mg |
¥499.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659376-2mg |
1-(4-Chlorophenyl)-3-(2-methyl-2-((3-(trifluoromethyl)benzyl)thio)propyl)urea |
882748-00-7 | 98% | 2mg |
¥578.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659376-5mg |
1-(4-Chlorophenyl)-3-(2-methyl-2-((3-(trifluoromethyl)benzyl)thio)propyl)urea |
882748-00-7 | 98% | 5mg |
¥661.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659376-10mg |
1-(4-Chlorophenyl)-3-(2-methyl-2-((3-(trifluoromethyl)benzyl)thio)propyl)urea |
882748-00-7 | 98% | 10mg |
¥739.00 | 2024-04-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00963884-1g |
1-(4-Chlorophenyl)-3-[2-methyl-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)propyl]urea |
882748-00-7 | 90% | 1g |
¥2401.0 | 2024-04-17 | |
| Ambeed | A936253-1g |
1-(4-Chlorophenyl)-3-[2-methyl-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)propyl]urea |
882748-00-7 | 90% | 1g |
$350.0 | 2025-04-16 |
1-(4-chlorophenyl)-3-[2-methyl-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)propyl]urea Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-(4-chlorophenyl)-3-[2-methyl-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)propyl]urea
Research Brief on 1-(4-chlorophenyl)-3-[2-methyl-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)propyl]urea (CAS: 882748-00-7)
1-(4-chlorophenyl)-3-[2-methyl-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)propyl]urea (CAS: 882748-00-7) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and efficacy in various disease models, particularly in oncology and inflammatory disorders. This research brief synthesizes the latest findings to provide a comprehensive overview of this compound's scientific and clinical relevance.
The compound's structure features a urea core flanked by a 4-chlorophenyl group and a 2-methyl-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)propyl moiety, which contributes to its unique biological activity. Recent in vitro studies have demonstrated its potent inhibitory effects on specific protein kinases involved in cell proliferation and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits nanomolar affinity for certain tyrosine kinases, making it a promising candidate for targeted cancer therapy.
Pharmacokinetic studies have also advanced our understanding of this molecule. Research conducted in rodent models indicates favorable oral bioavailability and a half-life conducive to once-daily dosing. However, challenges such as metabolic stability and potential drug-drug interactions require further investigation. A 2024 preclinical study highlighted the need for structural optimization to mitigate rapid hepatic clearance observed in some animal models.
In the context of therapeutic applications, recent breakthroughs have been particularly notable in oncology. The compound has shown synergistic effects when combined with immune checkpoint inhibitors in murine models of melanoma and non-small cell lung cancer. These findings, published in Cancer Research (2024), suggest potential for combination therapies in clinical settings. Additionally, its anti-inflammatory properties are being explored for autoimmune diseases, with early-stage clinical trials expected to commence in 2025.
The synthesis and scale-up of 882748-00-7 have also seen technological advancements. A 2023 patent application disclosed a novel, more efficient synthetic route that improves yield by 40% compared to previous methods. This development addresses previous manufacturing challenges and could facilitate larger-scale production for clinical trials and potential commercialization.
Despite these promising developments, several research gaps remain. The exact molecular targets and off-target effects need further elucidation through proteomic studies. Additionally, more comprehensive toxicology data is required to fully assess the compound's safety profile. The scientific community anticipates that ongoing and future studies will provide these critical insights, potentially positioning this molecule as a valuable addition to the therapeutic arsenal against cancer and inflammatory diseases.
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